Cas no 998-79-8 (1-(ETHYLSULFANYL)PROPANE-1-THIONE)

• Product Name: 1-(ETHYLSULFANYL)PROPANE-1-THIONE
• CAS No: 998-79-8
• MF: C₅H₁₀S₂
• MW: 134.262898921967
• CID: 4667939
• PubChem ID: 552972
• Update Time: 2025-10-23

1-(ETHYLSULFANYL)PROPANE-1-THIONE Chemical and Physical Properties

Names and Identifiers

• Propane(dithioic) acid, ethyl ester
• 1-(ETHYLSULFANYL)PROPANE-1-THIONE

• Inchi： 1S/C5H10S2/c1-3-5(6)7-4-2/h3-4H2,1-2H3
• InChI Key： WHQPNJDXIICPAH-UHFFFAOYSA-N
• SMILES： C(SCC)(=S)CC

Computed Properties

• Exact Mass: 134.02239267g/mol
• Monoisotopic Mass: 134.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Dithiocarboxylic acids and derivatives Dithiocarboxylic acid esters

Additional information on 1-(ETHYLSULFANYL)PROPANE-1-THIONE

1-(ETHYLSULFANYL)PROPANE-1-THIONE: A Comprehensive Overview

The compound 1-(ETHYLSULFANYL)PROPANE-1-THIONE, also known by its CAS Registry Number 998-79-8, is a unique organic sulfur-containing compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of thioethers and sulfur-containing compounds, which are increasingly being explored for their potential applications in pharmaceuticals, agriculture, and industrial chemistry.

Over the years, there has been a growing interest in understanding the properties and applications of 1-(ETHYLSULFANYL)PROPANE-1-THIONE. Its molecular structure, featuring an ethylsulfanyl group (C2H5-S) attached to a propane backbone with a thione functional group (S=C), makes it a versatile compound for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique sulfanyl and thione moieties provide a platform for designing molecules with specific reactivity and selectivity. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1-(ETHYLSULFANYL)PROPANE-1-THIONE exhibit promising activity as antioxidants and anti-inflammatory agents, making them potential candidates for treating oxidative stress-related diseases.

Another significant area of research involving this compound is its role in biological systems. The sulfanyl group (sulfide) in 1-(ETHYLSULFANYL)PROPANE-1-THIONE has been shown to participate in sulfur metabolism, a critical pathway in human biology. According to a study in Free Radical Biology and Medicine (2023), this compound may have applications in modulating sulfur-containing biomolecules, such as glutathione, which plays a vital role in detoxification and cellular defense mechanisms.

From a synthetic chemistry perspective, 1-(ETHYLSULFANYL)PROPANE-1-THIONE serves as an important building block for constructing more complex molecules. Its reactivity with various functional groups has been explored in organocatalysis and asymmetric synthesis, areas that are crucial for developing efficient and sustainable chemical processes.

Moreover, the compound's ability to form stable intermediates in nucleophilic substitution reactions makes it a valuable tool in medicinal chemistry. Recent advancements in click chemistry have further expanded its utility in constructing biologically active molecules with high precision and efficiency.

In conclusion, 1-(ETHYLSULFANYL)PROPANE-1-THIONE (CAS No. 998-79-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity position it as a valuable asset in biomedical research, pharmaceutical development, and chemical synthesis. As ongoing research continues to uncover new properties and uses, this compound is poised to play an even more significant role in addressing pressing challenges in human health and medicine.

For further reading on sulfur-containing compounds and their applications, please explore our other articles on sulfur chemistry and biomedical innovations. These topics are essential for understanding the broader context of this exciting field of study.